![molecular formula C5H9ClN2O2 B2793426 Rel-(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride CAS No. 2375248-75-0](/img/structure/B2793426.png)
Rel-(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rel-(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a cyclic compound that contains a pyrrolooxazolone core structure and has been shown to have a wide range of biological activities. In
Mechanism of Action
The mechanism of action of Rel-(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride is complex and varies depending on the biological system being studied. In neuroscience, it has been shown to modulate the activity of various neurotransmitter systems, including glutamate and acetylcholine. In cancer research, it has been shown to inhibit the activity of various enzymes and signaling pathways involved in tumor growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In neuroscience, it can enhance synaptic plasticity and improve cognitive function. In cancer research, it can induce apoptosis and inhibit tumor growth. It has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective and anticancer activities.
Advantages and Limitations for Lab Experiments
Rel-(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, its complex synthesis method and high cost may limit its use in some research settings.
Future Directions
There are several future directions for research on Rel-(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride. One potential direction is to explore its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to further optimize its synthesis method to improve yield and reduce cost. Additionally, it may be useful to explore its potential as a scaffold for developing new drugs with improved efficacy and safety profiles.
Conclusion:
This compound is a complex compound that has shown potential in various scientific research applications. Its synthesis method is complex, but it has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. Future research directions include exploring its potential as a therapeutic agent for neurodegenerative diseases and optimizing its synthesis method to improve yield and reduce cost.
Synthesis Methods
The synthesis of Rel-(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride is a complex process that involves several steps. The most common method involves the reaction of 2,3-dihydrofuran and ethyl isocyanoacetate in the presence of a catalyst to form the pyrrolooxazolone core structure. This intermediate is then reacted with various reagents to form the final product. The synthesis of this compound has been optimized over the years to improve yield and purity.
Scientific Research Applications
Rel-(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride has shown potential in various scientific research applications, including neuroscience, cancer research, and drug discovery. In neuroscience, it has been shown to have neuroprotective effects and can enhance learning and memory. In cancer research, it has been shown to have anticancer activity by inhibiting tumor growth and inducing apoptosis. In drug discovery, it has been used as a scaffold for developing new drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
(3aR,6aS)-3,3a,4,5,6,6a-hexahydropyrrolo[3,4-d][1,3]oxazol-2-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O2.ClH/c8-5-7-3-1-6-2-4(3)9-5;/h3-4,6H,1-2H2,(H,7,8);1H/t3-,4+;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGDGMCOFWFWQNY-HJXLNUONSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(CN1)OC(=O)N2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2[C@H](CN1)OC(=O)N2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.